4-(isobutylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol

• IUPAC Name: 2-(2-methylpropylamino)-6-morpholin-4-yl-1H-1,3,5-triazine-4-thione
• InChI: InChI=1S/C11H19N5OS/c1-8(2)7-12-9-13-10(15-11(18)14-9)16-3-5-17-6-4-16/h8H,3-7H2,1-2H3,(H2,12,13,14,15,18)
• InChI Key: GGADVGQEGZUXQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=NC(=S)N=C(N1)N2CCOCC2
• Molecular Formula: C11H19N5OS
• Molecular Weight: 269.37 g/mol

Description

4-(isobutylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol, also known as Promethazine Hydrochloride, is a chemical compound that has been widely used in scientific research. This compound has been of interest to researchers due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(isobutylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol is not fully understood. However, it is believed to act as a histamine H1 receptor antagonist, which blocks the action of histamine in the body. This leads to a reduction in allergic reactions and inflammation.
Biochemical and Physiological Effects:
4-(isobutylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol has been shown to have various biochemical and physiological effects. It has been shown to reduce allergic reactions, inflammation, and pain. Additionally, it has been shown to have sedative and antiemetic effects, making it useful in the treatment of nausea and vomiting.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(isobutylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol is its versatility in various lab experiments. It can be used as a reagent, catalyst, and potential therapeutic agent. Additionally, it is readily available and relatively inexpensive. However, one of the limitations of this compound is its potential toxicity and side effects, which must be taken into consideration when using it in lab experiments.

Future Directions

There are various future directions for research on 4-(isobutylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol. One potential direction is the development of new drugs and pharmaceuticals based on the properties of this compound. Additionally, further research can be conducted on its mechanism of action and potential therapeutic applications. Finally, there is potential for the development of new synthesis methods and purification techniques for this compound.

Synthesis Methods

The synthesis of 4-(isobutylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol can be achieved through various methods. One of the most common methods is the reaction of 4-chloro-6-(4-morpholinyl)-1,3,5-triazine-2-thiol with isobutylamine in the presence of a base. This reaction leads to the formation of the desired compound, which can be further purified through various methods such as recrystallization and column chromatography.

Scientific Research Applications

4-(isobutylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-thiol has been extensively used in scientific research due to its unique properties. This compound has been used as a reagent in various chemical reactions, as well as a catalyst in organic synthesis. Additionally, it has been used in the development of various drugs and pharmaceuticals due to its potential therapeutic properties.